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Compound of Interest

Compound Name: 4-Hydroxy-5-nitronicotinic acid

Cat. No.: B1322084 Get Quote

4-Hydroxy-5-nitronicotinic acid is a chemical compound with the molecular formula

C₆H₄N₂O₅.[1] This derivative of nicotinic acid, also known as vitamin B3, is characterized by the

presence of both a hydroxyl (-OH) group and a nitro (-NO₂) group attached to the pyridine ring.

Molecular and Physical Data
The key quantitative data for 4-Hydroxy-5-nitronicotinic acid are summarized in the table

below. This information is crucial for researchers in drug development and other scientific fields

for predicting the compound's behavior in various chemical and biological systems.

Property Value

Molecular Formula C₆H₄N₂O₅

Molecular Weight 184.11 g/mol [1][2]

CAS Number 911461-03-5[1][2]

It is important to distinguish 4-Hydroxy-5-nitronicotinic acid from its isomers, such as 6-

Hydroxy-5-nitronicotinic acid and 5-Hydroxy-6-nitronicotinic acid, which share the same

molecular formula and weight but differ in the substitution pattern on the pyridine ring, leading

to different chemical and biological properties.[3][4][5][6] For instance, 6-Hydroxy-5-

nitronicotinic acid has the CAS number 6635-31-0.[3][4][6] Another isomer, 2-Hydroxy-5-
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nitronicotinic acid, is a yellow solid that is insoluble in water but soluble in certain organic

solvents.[7]

The specific arrangement of the functional groups in 4-Hydroxy-5-nitronicotinic acid
influences its electronic properties, reactivity, and potential interactions with biological targets,

making it a subject of interest in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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